Cas no 2172258-50-1 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid
• CAS No: 2172258-50-1
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6009541
• PubChem ID: 165557147
• Update Time: 2025-05-19

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]oxy}-3-methoxypropanoic acid
• EN300-1543956
• 2172258-50-1

• Inchi： 1S/C25H30N2O7/c1-16(13-23(28)27-34-22(15-32-2)24(29)30)11-12-26-25(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： POAMYLTUKOZEQN-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NOC(C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid

Comprehensive Overview of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2172258-50-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2172258-50-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular structure features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions.

The growing interest in peptide-based therapeutics and bioconjugation techniques has propelled the demand for high-quality intermediates like 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid. Researchers are particularly intrigued by its compatibility with automated peptide synthesizers and its role in constructing complex biomolecules. The compound's 3-methoxypropanoic acid moiety further enhances its solubility and reactivity, making it a versatile building block for innovative drug candidates.

One of the most frequently searched questions in scientific forums is: "What are the applications of Fmoc-protected amino acids in drug discovery?" This compound addresses this query by serving as a key component in the synthesis of targeted drug delivery systems and biodegradable polymers. Its stability under mild conditions and ease of deprotection make it indispensable for modern biopharmaceutical research. Additionally, the methylpentanamidooxy segment contributes to its structural diversity, enabling the design of molecules with tailored pharmacokinetic properties.

From an SEO perspective, terms like "Fmoc amino acid derivatives", "CAS 2172258-50-1 supplier", and "peptide synthesis intermediates" are highly relevant to this compound. These keywords reflect the current market trends, where researchers seek reliable sources for specialized chemicals. The compound's role in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) further aligns with the industry's focus on precision medicine and targeted therapies.

Environmental and regulatory considerations are also paramount in today's chemical industry. 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid is designed to meet stringent purity standards, ensuring minimal environmental impact during production and disposal. Its non-hazardous nature under normal handling conditions makes it a preferred choice for sustainable laboratory practices. This aspect resonates with the increasing demand for green chemistry solutions and eco-friendly reagents.

In conclusion, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2172258-50-1) represents a cutting-edge tool for advancing peptide and pharmaceutical research. Its multifaceted applications, combined with its compatibility with modern synthetic techniques, position it as a valuable asset for scientists exploring the frontiers of drug development and molecular engineering. As the demand for customized biomolecules grows, this compound is poised to play an even more pivotal role in shaping the future of life sciences.